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Compound of Interest

Compound Name: Disperse Blue 60

Cat. No.: B15554470

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
C.l. Disperse Blue 60 (CAS No. 12217-80-0), an anthraquinone-based dye. The information
contained herein is intended to support research and development activities, particularly in the
context of its physico-chemical behavior and potential interactions in various systems. While
primarily used in the textile industry, understanding the fundamental thermodynamic
characteristics of such molecules can be valuable in broader scientific disciplines, including
material science and environmental chemistry.

Physico-chemical and Thermodynamic Data

The following tables summarize the key quantitative data available for Disperse Blue 60,
providing a foundation for understanding its behavior in different environments.

Table 1: General Physico-chemical Properties
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Property Value Reference(s)
CAS Number 12217-80-0 [1]
C.I. Number 61104 [2]
Molecular Formula C20H17N30s [1]
Molecular Weight 379.37 g/mol [3]
Appearance Blue-black powder [4]
Chemical Class Anthraquinone [2]

Table 2: Thermodynamic Properties

Temperature Conditions/Re
Property Value Reference(s)
(°C) marks

Melting Point 194 °C - - [5]

No boiling point

Boiling Point > 350 °C - detected up to [5]
350 °C
Water Solubility > 2.5 pg/L 20 pH not specified [5]
Solubility in
121 mg/100g 20 - [4]

Standard Fat

n-Octanol/Water

Partition a

. >4.2 20 pH not specified [5]
Coefficient (log
Pow)
Vapor Pressure 0 Pa 25 - [5]
Auto-ignition No auto-ignition

> 550 °C - [5]

Temperature up to 550 °C
Flash Point 363.5°C - - [5]

Table 3: Solubility in Organic Solvents
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Solvent Solubility Reference(s)
Acetone Soluble [4]
Dimethyl formamide Soluble [4]
Pyridine Soluble [4]
Ethanol Slightly soluble [4]
Organism Test Duration Value Reference(s)
Danio rerio
) LC50 96 h > 1000 ppm [5]

(Zebra fish)
Daphnia magna EC50 48 h > 22 mg/L [5]
Desmodesmus

] EC50 96 h 2 mg/L [5]
subspicatus

_ IC50

Activated sludge 3h > 320 mg/L [5]

(Respiration rate)

Experimental Protocols

Detailed experimental protocols for the determination of the thermodynamic properties of

Disperse Blue 60 are not extensively published. However, based on standard methodologies

for disperse dyes, the following protocols can be applied.

Determination of Melting Point by Differential Scanning

Calorimetry (DSC)

Objective: To determine the melting point and observe other thermal transitions of Disperse

Blue 60.

Methodology:
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o Sample Preparation: Accurately weigh 3-5 mg of Disperse Blue 60 powder into a standard
aluminum DSC pan. Crimp the pan with a lid.

e Instrument Setup:
o Place the sample pan and an empty reference pan into the DSC cell.
o Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min.
e Thermal Program:
o Equilibrate the sample at 25 °C.
o Heat the sample from 25 °C to 250 °C at a constant heating rate of 10 °C/min.

o Data Analysis: The melting point is determined as the peak temperature of the endothermic
event on the resulting DSC thermogram.

Thermal Stability Assessment by Thermogravimetric
Analysis (TGA)

Objective: To evaluate the thermal stability and decomposition profile of Disperse Blue 60.
Methodology:

o Sample Preparation: Accurately weigh 5-10 mg of Disperse Blue 60 powder into a ceramic
TGA pan.

e Instrument Setup:
o Place the sample pan into the TGA furnace.

o Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min to study
thermal decomposition, or with air to study oxidative decomposition.

e Thermal Program:

o Equilibrate the sample at 30 °C.
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o Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

o Data Analysis: The onset of decomposition is identified as the temperature at which a
significant weight loss begins on the TGA curve.

Determination of n-Octanol/Water Partition Coefficient
(log Pow)

Objective: To determine the lipophilicity of Disperse Blue 60, a key parameter in assessing its
potential for bioaccumulation.

Methodology:

o Preparation of Phases: Prepare water-saturated n-octanol and n-octanol-saturated water by
mixing equal volumes of n-octanol and water, shaking vigorously, and allowing the phases to
separate overnight.

o Sample Preparation: Prepare a stock solution of Disperse Blue 60 in n-octanol.

o Partitioning:

[¢]

Add a known volume of the stock solution to a separatory funnel.

[¢]

Add an equal volume of water.

o

Shake the funnel for a predetermined time (e.g., 1 hour) to allow for partitioning
equilibrium to be reached.

o

Allow the phases to separate completely.
e Analysis:
o Carefully separate the n-octanol and water phases.

o Determine the concentration of Disperse Blue 60 in each phase using a suitable
analytical technique, such as UV-Vis spectrophotometry, after creating a calibration curve.
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o Calculation: The partition coefficient (Pow) is calculated as the ratio of the concentration of
the dye in the n-octanol phase to its concentration in the agueous phase. The log Pow is the
base-10 logarithm of this value.

Determination of Aqueous Solubility

Objective: To quantify the solubility of Disperse Blue 60 in water.
Methodology:

o Sample Preparation: Add an excess amount of Disperse Blue 60 powder to a known
volume of deionized water in a sealed flask.

o Equilibration: Agitate the flask at a constant temperature (e.g., 20 °C) for an extended period
(e.g., 48-72 hours) to ensure saturation.

e Phase Separation: Centrifuge or filter the saturated solution to remove any undissolved solid
particles.

e Analysis: Determine the concentration of Disperse Blue 60 in the clear aqueous phase
using a sensitive analytical method, such as UV-Vis spectrophotometry or High-Performance
Liguid Chromatography (HPLC).

o Calculation: The agueous solubility is reported as the concentration of the dye in the
saturated solution (e.g., in pg/L or mg/L).

Visualizations

The following diagrams illustrate the experimental workflows for determining the key
thermodynamic properties of Disperse Blue 60.
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Caption: Workflow for Thermal Analysis of Disperse Blue 60.
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Caption: Workflow for log Pow Determination of Disperse Blue 60.
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Caption: Workflow for Aqueous Solubility of Disperse Blue 60.

Concluding Remarks

The thermodynamic data presented in this guide for Disperse Blue 60 highlight its
hydrophobic nature, as indicated by its very low water solubility and high log Pow value.[5] Its
thermal stability is significant, with a high melting point and decomposition temperature, which
is consistent with its application in high-temperature dyeing processes.[2][5] The provided
experimental protocols offer a standardized approach for the characterization of these and
similar compounds. While Disperse Blue 60 is not a pharmaceutical agent, the detailed
understanding of its thermodynamic properties is crucial for assessing its environmental fate,
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potential for bioaccumulation, and for the development of effective wastewater treatment
strategies.[6][7] Furthermore, the physico-chemical data can inform the design and synthesis of
new molecules with tailored properties in various fields, including functional materials and
diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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